Cas no 50656-77-4 (rac-Niranthin)
rac-Niranthin structure
Product Name:rac-Niranthin
CAS No:50656-77-4
MF:C24H32O7
MW:432.506688117981
CID:370559
PubChem ID:13989915
Update Time:2025-04-19
rac-Niranthin Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole,6-[(2R,3R)-4-(3,4-dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-,rel-
- Niranthin
- 1,3-Benzodioxole,6-[(2R,3R)-4-(3,4-dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-,re...
- rac-Niranthin
- 1,3-Benzodioxole,6-[4-(3,4-dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-, (R*,R*)-
- [ "" ]
- 6-[(2R,3R)-3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-2-(methoxymethyl)butyl]-4-methoxy-1,3-benzodioxole
- CID 13989915
- PD018093
- XN164986
- AKOS032948630
- 50656-77-4
- A1-06839
- Q-100568
- 25M3G3LTF8
- AKOS040762121
- 1,3-Benzodioxole, 6-[(2R,3R)-4-(3,4-dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-, rel-
- CS-0032258
- rel-6-[(2R,3R)-4-(3,4-Dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-1,3-benzodioxole
- HY-N6054
- FS-9933
- 6-[(2S,3S)-3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-2-(methoxymethyl)butyl]-4-methoxy-1,3-benzodioxole
- 1,3-Benzodioxole, 6-[4-(3,4-dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-, (R*,R*)-
- DTXSID601318707
- 6-[3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-2-(methoxymethyl)butyl]-4-methoxy-1,3-benzodioxole
- PD045980
- FT-0686665
- DA-56189
- 6-[(2R,3R)-3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-2-(methoxymethyl)butyl]-4-methoxy-2H-1,3-benzodioxole
-
- Inchi： 1S/C24H32O7/c1-25-13-18(8-16-6-7-20(27-3)21(10-16)28-4)19(14-26-2)9-17-11-22(29-5)24-23(12-17)30-15-31-24/h6-7,10-12,18-19H,8-9,13-15H2,1-5H3/t18-,19-/m0/s1
- InChI Key： RCFGIEPQSDGMJJ-OALUTQOASA-N
- SMILES： O(C)C[C@H](CC1=CC(=C2C(=C1)OCO2)OC)[C@H](COC)CC1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 432.21500
- Monoisotopic Mass: 579.924723
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 12
- Complexity: 468
- Covalently-Bonded Unit Count: 7
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 237
- XLogP3: 4.1
Experimental Properties
- Color/Form: Solid
- Density: 1.1±0.1 g/cm3
- Melting Point: 115ºC
- Boiling Point: 559.5±50.0 °C at 760 mmHg
- Flash Point: 221.8±30.0 °C
- PSA: 64.61000
- LogP: 3.75150
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
rac-Niranthin Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
rac-Niranthin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN98798-5mg |
Niranthin |
50656-77-4 | >=98% | 5mg |
$453 | 2021-07-22 | |
| TRC | N481000-2.5mg |
rac-Niranthin |
50656-77-4 | 2.5mg |
$207.00 | 2023-05-17 | ||
| TRC | N481000-25mg |
rac-Niranthin |
50656-77-4 | 25mg |
$1642.00 | 2023-05-17 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4660-1 mg |
Niranthin |
50656-77-4 | 99.80% | 1mg |
￥1239.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4660-5 mg |
Niranthin |
50656-77-4 | 99.80% | 5mg |
￥2528.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4660-10 mg |
Niranthin |
50656-77-4 | 99.80% | 10mg |
￥3792.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4660-25 mg |
Niranthin |
50656-77-4 | 99.80% | 25mg |
￥6826.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4660-50 mg |
Niranthin |
50656-77-4 | 99.80% | 50mg |
￥9987.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4660-100 mg |
Niranthin |
50656-77-4 | 99.80% | 100MG |
￥15359.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4660-200 mg |
Niranthin |
50656-77-4 | 99.80% | 200mg |
￥22987.00 | 2022-04-26 |
rac-Niranthin Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:50656-77-4)rac-Niranthin
Order Number:A1204794
Stock Status:in Stock
Quantity:5mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:53
Price ($):287.0
Email:sales@amadischem.com
rac-Niranthin Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:50656-77-4)rac-Niranthin
Purity:99%
Quantity:5mg
Price ($):287.0